Cas no 2404734-37-6 (Methyl 3-(benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-(benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoate
• CAS No: 2404734-37-6
• MF: C₁₆H₁₂F₄O₃
• MW: 328.258298873901
• CID: 5075324
• Update Time: 2025-10-15

Methyl 3-(benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoate

• Inchi： 1S/C16H12F4O3/c1-22-15(21)12-7-11(16(18,19)20)8-13(14(12)17)23-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： CCLVKADYRLLUPU-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=CC(C(F)(F)F)=CC=1OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3-(benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoate

Comprehensive Overview of Methyl 3-(benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoate (CAS No. 2404734-37-6)

Methyl 3-(benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoate (CAS No. 2404734-37-6) is a fluorinated aromatic ester with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its benzyloxy and trifluoromethyl functional groups, has garnered attention due to its unique chemical properties and potential as a building block in synthetic chemistry. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of small-molecule inhibitors and bioactive intermediates.

The structural features of Methyl 3-(benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoate make it a versatile candidate for structure-activity relationship (SAR) studies. The presence of the fluoro and trifluoromethyl groups enhances its metabolic stability and lipophilicity, which are critical factors in medicinal chemistry. Recent trends in AI-driven drug design and high-throughput screening have further highlighted the importance of such fluorinated compounds, as they often exhibit improved bioavailability and target selectivity.

In the context of green chemistry, the synthesis and application of Methyl 3-(benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoate align with the growing demand for sustainable synthetic methods. Researchers are investigating catalytic processes and solvent-free reactions to minimize environmental impact while maintaining high yields. This compound’s role in crop protection formulations is also under exploration, as agrochemical companies seek novel solutions for pest resistance management.

The analytical characterization of Methyl 3-(benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for preclinical studies. With the rise of personalized medicine, the demand for high-purity fluorinated intermediates like this one is expected to grow, driven by their potential in targeted therapies.

From a commercial perspective, Methyl 3-(benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoate is available through specialized chemical suppliers catering to research institutions and pharmaceutical developers. Its CAS No. 2404734-37-6 serves as a unique identifier in global databases, facilitating procurement and regulatory compliance. As the industry shifts toward digital lab notebooks and blockchain-based supply chains, traceability and documentation of such compounds are becoming increasingly streamlined.

Future research directions for Methyl 3-(benzyloxy)-2-fluoro-5-(trifluoromethyl)benzoate may include its integration into combinatorial chemistry libraries and machine learning-aided molecular optimization. The compound’s adaptability to click chemistry and bioconjugation techniques also opens doors for innovative applications in diagnostic imaging and theranostics. With ongoing advancements in fluorine chemistry, this molecule is poised to remain a focal point in interdisciplinary research.